Cas no 2228968-68-9 (O-2-(6-chloro-5-methylpyridin-3-yl)propylhydroxylamine)

• Product Name: O-2-(6-chloro-5-methylpyridin-3-yl)propylhydroxylamine
• CAS No: 2228968-68-9
• MF: C₉H₁₃ClN₂O
• MW: 200.665321111679
• CID: 6307546
• PubChem ID: 165798528
• Update Time: 2025-10-17

O-2-(6-chloro-5-methylpyridin-3-yl)propylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(6-chloro-5-methylpyridin-3-yl)propylhydroxylamine
• 2228968-68-9
• EN300-1993498
• O-[2-(6-chloro-5-methylpyridin-3-yl)propyl]hydroxylamine

• Inchi： 1S/C9H13ClN2O/c1-6-3-8(4-12-9(6)10)7(2)5-13-11/h3-4,7H,5,11H2,1-2H3
• InChI Key： WSVBASRHRZKKOU-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=C(C=N1)C(C)CON

Computed Properties

• Exact Mass: 200.0716407g/mol
• Monoisotopic Mass: 200.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 48.1Ų

Additional information on O-2-(6-chloro-5-methylpyridin-3-yl)propylhydroxylamine

O-2-(6-Chloro-5-Methylpyridin-3-Yl)Propylhydroxylamine: A Comprehensive Overview

The compound O-2-(6-chloro-5-methylpyridin-3-yl)propylhydroxylamine, identified by the CAS number 2228968-68-9, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and agrochemicals. In this article, we delve into the latest research findings, structural insights, and functional applications of this compound.

The molecular structure of O-2-(6-chloro-5-methylpyridin-3-yl)propylhydroxylamine comprises a pyridine ring substituted with chlorine and methyl groups, along with a hydroxylamine moiety attached via a propyl chain. This configuration imparts distinctive electronic and steric properties, making it a versatile building block for various chemical reactions. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive compounds, particularly in the development of novel pharmaceutical agents.

Recent advancements in synthetic methodologies have enabled efficient routes to prepare O-2-(6-chloro-5-methylpyridin-3-yl)propylhydroxylamine. Researchers have explored both traditional and microwave-assisted synthesis techniques to optimize yield and purity. These methods leverage the reactivity of hydroxylamines with substituted pyridines, facilitating the formation of stable amine derivatives. The ability to tailor the substituents on the pyridine ring further enhances its utility in diverse chemical transformations.

In terms of pharmacological applications, O-2-(6-chloro-5-methylpyridin-3-yl)propylhydroxylamine has shown promise as a precursor for bioactive molecules targeting various therapeutic areas. For instance, studies published in reputable journals such as Journal of Medicinal Chemistry and Organic Process Research & Development have demonstrated its role in developing inhibitors for key enzymes involved in neurodegenerative diseases. The compound's ability to modulate enzyme activity through strategic substitution patterns underscores its potential in drug discovery.

Beyond pharmacology, O-2-(6-chloro-5-methylpyridin-3-y l)propylhydroxylamine has found applications in agrochemicals, particularly as a component in herbicides and fungicides. Its structural features allow for selective interaction with plant enzymes, making it a valuable asset in crop protection technologies. Recent field trials have highlighted its efficacy in controlling invasive plant species without adverse effects on beneficial organisms.

The environmental impact of O - 2 -(6 - chloro - 5 - methylpyridin - 3 - yl ) prop yl hydroxy lamine strong > has also been a focal point of recent research . Studies indicate that its biodegradability under aerobic conditions is favorable , reducing concerns about long-term ecological effects . However , further investigations are warranted to assess its behavior in different soil types and climatic conditions . p > < p > Looking ahead , the versatility of this compound positions it as a key player in future chemical innovations . Ongoing research is exploring its potential as an intermediate in the synthesis of advanced materials , such as stimuli-responsive polymers , which could revolutionize fields like sensors and drug delivery systems . Additionally , efforts are underway to enhance its stability under harsh reaction conditions , broadening its applicability across industries . p > < p > In conclusion , O - 2 -(6 - chloro - 5 - methylpyridin - 3 - yl ) prop yl hydroxy lamine ( CAS No . 2228968 - 68 - 9 ) stands out as a multifaceted compound with significant implications across chemistry , pharmacology , and agriculture . Its unique structure , coupled with recent breakthroughs in synthesis and application , ensures that it remains at the forefront of scientific exploration . As research continues to unfold , this compound is poised to contribute even more meaningfully to global advancements in science and technology . p >